Cas no 282523-55-1 (Ethyl 2-{6-chloro-2-(4-methylphenyl)-1H-1,3-benzimidazol-1-yloxy}propanoate)

• Product Name: Ethyl 2-{6-chloro-2-(4-methylphenyl)-1H-1,3-benzimidazol-1-yloxy}propanoate
• CAS No: 282523-55-1
• CID: 4643733
• Update Time: 2025-05-26

Ethyl 2-{6-chloro-2-(4-methylphenyl)-1H-1,3-benzimidazol-1-yloxy}propanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-([6-CHLORO-2-(4-METHYLPHENYL)-1H-1,3-BENZIMIDAZOL-1-YL]OXY)PROPANOATE
• Propanoic acid, 2-[[6-chloro-2-(4-methylphenyl)-1H-benzimidazol-1-yl]oxy]-, ethyl ester
• Ethyl 2-{6-chloro-2-(4-methylphenyl)-1H-1,3-benzimidazol-1-yloxy}propanoate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on Ethyl 2-{6-chloro-2-(4-methylphenyl)-1H-1,3-benzimidazol-1-yloxy}propanoate

Research Brief on Ethyl 2-{6-chloro-2-(4-methylphenyl)-1H-1,3-benzimidazol-1-yloxy}propanoate (CAS: 282523-55-1)

Ethyl 2-{6-chloro-2-(4-methylphenyl)-1H-1,3-benzimidazol-1-yloxy}propanoate (CAS: 282523-55-1) is a synthetic benzimidazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly as a scaffold for developing novel therapeutic agents. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanism of action, positioning it as a promising candidate for further research and development.

The synthesis of Ethyl 2-{6-chloro-2-(4-methylphenyl)-1H-1,3-benzimidazol-1-yloxy}propanoate involves a multi-step process, starting from commercially available precursors. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improved yield and purity, addressing previous challenges in large-scale production. The compound's structural modifications, including the chloro and methylphenyl substituents, are believed to enhance its binding affinity to specific biological targets, making it a valuable tool for probing protein-ligand interactions.

Recent pharmacological evaluations have highlighted the compound's potential as an inhibitor of key enzymes involved in inflammatory pathways. In vitro studies demonstrated its ability to selectively target cyclooxygenase-2 (COX-2) with minimal effects on COX-1, suggesting a favorable safety profile for anti-inflammatory applications. Additionally, molecular docking simulations revealed strong interactions with the active site of COX-2, providing insights into its mechanism of action. These findings were corroborated by in vivo models, where the compound exhibited significant reduction in inflammation markers without adverse effects on gastrointestinal tissues.

Beyond its anti-inflammatory properties, Ethyl 2-{6-chloro-2-(4-methylphenyl)-1H,1,3-benzimidazol-1-yloxy}propanoate has also been explored for its anticancer potential. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy in inhibiting the proliferation of certain cancer cell lines, particularly those overexpressing tyrosine kinase receptors. The compound's ability to induce apoptosis and arrest the cell cycle at the G2/M phase was attributed to its interference with microtubule dynamics, a mechanism shared by several clinically used chemotherapeutic agents.

Despite these promising results, challenges remain in the development of Ethyl 2-{6-chloro-2-(4-methylphenyl)-1H-1,3-benzimidazol-1-yloxy}propanoate as a therapeutic agent. Pharmacokinetic studies indicate moderate bioavailability and rapid metabolism, necessitating further structural optimization to improve its drug-like properties. Researchers are currently investigating prodrug strategies and formulation approaches to enhance its stability and delivery. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development.

In conclusion, Ethyl 2-{6-chloro-2-(4-methylphenyl)-1H-1,3-benzimidazol-1-yloxy}propanoate (CAS: 282523-55-1) represents a versatile scaffold with multiple therapeutic applications. Its unique chemical structure and promising biological activities make it a compelling subject for ongoing research. Future studies should focus on elucidating its structure-activity relationships, optimizing its pharmacokinetic profile, and exploring its potential in combination therapies. As the field of chemical biology continues to evolve, this compound may serve as a cornerstone for the development of next-generation pharmaceuticals.